Cas no 126015-32-5 (3,3,4,4,5,5,5-heptafluoropentanal)

• Product Name: 3,3,4,4,5,5,5-heptafluoropentanal
• CAS No: 126015-32-5
• MF: C₅H₃F₇O
• MW: 212.065546274185
• MDL: MFCD00082620
• CID: 897130
• PubChem ID: 2782533
• Update Time: 2025-07-19

3,3,4,4,5,5,5-heptafluoropentanal Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4,5,5,5-heptafluoropentanal
• PC5433

• MDL： MFCD00082620
• Inchi： 1S/C5H3F7O/c6-3(7,1-2-13)4(8,9)5(10,11)12/h2H,1H2
• InChI Key： FNUBKINEQIEODM-UHFFFAOYSA-N
• SMILES： C(F)(F)(C(F)(F)F)C(F)(F)CC=O

Computed Properties

• Exact Mass: 212.00700

Experimental Properties

• Boiling Point: 89-90°C
• PSA: 17.07000
• LogP: 2.40830
• Sensitiveness: Air Sensitive

3,3,4,4,5,5,5-heptafluoropentanal Security Information

• Hazard Statement： Irritant/Air Sensitive
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on 3,3,4,4,5,5,5-heptafluoropentanal

Comprehensive Overview of 3,3,4,4,5,5,5-Heptafluoropentanal (CAS No. 126015-32-5)

3,3,4,4,5,5,5-Heptafluoropentanal (CAS No. 126015-32-5) is a fluorinated aldehyde with significant applications in organic synthesis, pharmaceuticals, and specialty chemicals. Its unique molecular structure, featuring seven fluorine atoms, imparts exceptional reactivity and stability, making it a valuable intermediate in modern chemistry. This compound is particularly notable for its role in the synthesis of fluorinated compounds, which are increasingly sought after in industries such as agrochemicals, materials science, and electronics.

The growing demand for fluorinated building blocks like 3,3,4,4,5,5,5-Heptafluoropentanal is driven by their ability to enhance the properties of final products, including improved thermal stability, chemical resistance, and bioavailability. Researchers and manufacturers are actively exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly processes. This compound's versatility also makes it a subject of interest in high-performance materials, such as coatings and polymers, where fluorine incorporation can significantly alter material characteristics.

One of the most frequently asked questions about 3,3,4,4,5,5,5-Heptafluoropentanal revolves around its synthesis and purification methods. Advanced techniques like continuous flow chemistry and catalyzed reactions are often employed to achieve high yields and purity. Additionally, its compatibility with microwave-assisted synthesis has been explored to reduce reaction times and energy consumption, addressing the industry's push for efficiency and cost-effectiveness.

In the pharmaceutical sector, 3,3,4,4,5,5,5-Heptafluoropentanal is gaining attention for its potential in drug discovery and medicinal chemistry. Fluorinated compounds are known to improve drug metabolism and bioavailability, making them crucial in the development of new therapeutics. Recent studies highlight its use in creating bioactive molecules with applications in oncology, neurology, and infectious diseases, further underscoring its importance in modern research.

From an environmental perspective, the handling and disposal of fluorinated compounds like 3,3,4,4,5,5,5-Heptafluoropentanal require careful consideration due to their persistence in the environment. Innovations in waste management and degradation techniques are critical to mitigating potential ecological impacts. Researchers are investigating biodegradation pathways and advanced oxidation processes to address these challenges, ensuring sustainable use of such chemicals.

The market for 3,3,4,4,5,5,5-Heptafluoropentanal is expected to grow, driven by its expanding applications and the increasing adoption of fluorine chemistry across industries. Companies specializing in fine chemicals and custom synthesis are actively developing scalable production methods to meet rising demand. Furthermore, collaborations between academia and industry are accelerating the discovery of novel applications, positioning this compound as a key player in future technological advancements.

In conclusion, 3,3,4,4,5,5,5-Heptafluoropentanal (CAS No. 126015-32-5) represents a critical component in the realm of fluorinated intermediates, with broad implications for science and industry. Its unique properties and diverse applications make it a focal point for innovation, particularly in fields prioritizing sustainability and performance. As research continues to uncover new possibilities, this compound is poised to play an even more significant role in shaping the future of chemistry and materials science.